Cas no 7000-27-3 (Methyl-β-D-Glucopyranoside hemihydrate)

Methyl-β-D-Glucopyranoside hemihydrate Properties

Names and Identifiers

• Methyl-beta-D-glucopyranoside hemihydrate
• Methyl beta-D-glucopyranoside hemihydrate
• Methyl-β-D-glucopyranoside hemihydrate
• 1-OMe-beta-Glc
• METHYL A-D-GALACTOPYRANOSIDE,MONOHYDRATE
• Methyla-D-galactopyranosidehydrate
• Methyl-
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-methoxyoxane-3,4,5-triol;hydrate
• 7000-27-3
• Methyl b-D-glucopyranoside hemihydrate
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triol hydrate
• METHYLBETA-D-GLUCOPYRANOSIDEHEMIHYDRATE
• Methyl-b-D-glucopyranoside hemihydrate
• SCHEMBL21713261
• Methyl beta-d-glucopyranoside hemihydrate
• A-D-glucopyranoside hemihydrate
• Methyl beta-D-glucoside hemihydrate
• MFCD30537239
• QFDRIBVAVJNJDT-DEOAAGHXSA-N
• DA-55435
• methyl-beta-D-glucopyranoside hemihydrate
• +Expand

• MDL： MFCD30537239
• InChIKey： CTOZFQQBPKUGJI-LOEDHUTHSA-N
• Inchi： InChI=1S/2C7H14O6.H2O/c2*1-12-7-6(11)5(10)4(9)3(2-8)13-7;/h2*3-11H,2H2,1H3;1H2/t2*3-,4-,5+,6-,7-;/m11./s1
• SMILES： CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O.CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O.O
• BRN： 4937464

Computed Properties

• Exact Mass: 194.07900
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.079
• Heavy Atom Count: 27
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 99.4A^2

Experimental Properties

• LogP: -2.56730
• PSA: 99.38000
• Refractive Index: 1.548
• Boiling Point: 389.1°C at 760 mmHg
• Melting Point: 104-105 ºC
• Flash Point: 189.1°C
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Color/Form: Not available
• Solubility: Not available
• Density: 1.47